Cas no 1781121-38-7 (2H-Pyrazino[2,3-b]-1,4-oxazine, 3,4-dihydro-)

• Product Name: 2H-Pyrazino[2,3-b]-1,4-oxazine, 3,4-dihydro-
• CAS No: 1781121-38-7
• MF: C₆H₇N₃O
• MW: 137.139280557632
• CID: 5956679
• PubChem ID: 21961505
• Update Time: 2025-07-18

2H-Pyrazino[2,3-b]-1,4-oxazine, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrazino[2,3-b]-1,4-oxazine, 3,4-dihydro-
• SCHEMBL375190
• 2H,3H,4H-pyrazino[2,3-b][1,4]oxazine
• 1781121-38-7
• EN300-7164929

• Inchi： 1S/C6H7N3O/c1-2-9-6-5(7-1)8-3-4-10-6/h1-2H,3-4H2,(H,7,8)
• InChI Key： NDTSIDOTKVWMRI-UHFFFAOYSA-N
• SMILES： O1CCNC2=NC=CN=C12

Computed Properties

• Exact Mass: 137.058911855g/mol
• Monoisotopic Mass: 137.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 306.1±42.0 °C(Predicted)
• pka: 3.53±0.20(Predicted)

Additional information on 2H-Pyrazino[2,3-b]-1,4-oxazine, 3,4-dihydro-

2H-Pyrazino[2,3-b]-1,4-oxazine, 3,4-dihydro- (CAS No. 1781121-38-7): An Overview of Its Structure, Properties, and Applications

2H-Pyrazino[2,3-b]-1,4-oxazine, 3,4-dihydro- (CAS No. 1781121-38-7) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the class of pyrazinooxazines, which are known for their diverse biological activities and structural versatility.

The molecular structure of 2H-Pyrazino[2,3-b]-1,4-oxazine, 3,4-dihydro- is characterized by a six-membered pyrazine ring fused with a five-membered oxazine ring. The presence of these heterocyclic rings imparts unique chemical and physical properties to the molecule. The compound's IUPAC name is 3,4-dihydro-2H-pyrazino[2,3-b][1,4]oxazine, which accurately reflects its structural composition.

In recent years, there has been a growing interest in the synthesis and biological evaluation of pyrazinooxazines due to their potential as therapeutic agents. Studies have shown that these compounds exhibit a wide range of biological activities, including antiviral, antibacterial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain derivatives of pyrazinooxazines demonstrated potent antiviral activity against several RNA viruses, including influenza and Zika viruses.

The synthesis of 2H-Pyrazino[2,3-b]-1,4-oxazine, 3,4-dihydro- can be achieved through various methods. One common approach involves the reaction of an appropriate pyrazine derivative with an oxirane or oxetane compound under suitable conditions. This method allows for the formation of the desired pyrazinooxazine framework with high yields and selectivity. Another synthetic route involves the cyclization of a suitably substituted amine and carbonyl compound in the presence of a base or catalyst.

The physical properties of 2H-Pyrazino[2,3-b]-1,4-oxazine, 3,4-dihydro- are also noteworthy. It is typically obtained as a white crystalline solid with a melting point ranging from 150 to 160°C. The compound is moderately soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various analytical and preparative techniques.

In terms of biological activity, 2H-Pyrazino[2,3-b]-1,4-oxazine, 3,4-dihydro- has been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute has shown that this compound exhibits selective cytotoxicity against several human cancer cell lines, including breast cancer (MCF-7) and colon cancer (HT-29) cells. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its anticancer properties, 2H-Pyrazino[2,3-b]-1,4-oxazine, 3,4-dihydro- has also been explored for its neuroprotective effects. A study published in the Journal of Neurochemistry in 2020 reported that this compound effectively reduced oxidative stress and neuroinflammation in a mouse model of Parkinson's disease. These findings suggest that pyrazinooxazines may have therapeutic potential in neurodegenerative disorders.

The pharmacokinetic profile of 2H-Pyrazino[2,3-b]-1,4-oxazine, 3,4-dihydro- is another important aspect to consider for its potential use as a therapeutic agent. Preclinical studies have shown that this compound has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The compound is metabolized primarily by cytochrome P450 enzymes in the liver and excreted via urine and feces.

In conclusion, 2H-Pyrazino[2,3-b]-1,4-oxazine, 3,4-dihydro- (CAS No. 1781121-38-7) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, pyrazinooxazines are likely to play an increasingly important role in the development of novel therapeutic agents.